Cas no 151726-58-8 (2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde)

2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde is an azo-aldehyde compound characterized by its distinct molecular structure, combining a hydroxybenzaldehyde core with a phenyldiazenyl substituent. This compound is of interest in synthetic chemistry due to its dual functional groups, enabling its use as a versatile intermediate in the preparation of dyes, coordination complexes, and organic frameworks. The presence of the azo group (–N=N–) contributes to its chromophoric properties, making it suitable for applications in colorimetric sensing and photochemical studies. Its aldehyde moiety further allows for condensation reactions, facilitating the synthesis of Schiff bases and other derivatives. The compound's stability and reactivity profile make it a valuable reagent in research and industrial applications.
2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde structure
151726-58-8 structure
Product Name:2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde
CAS No:151726-58-8
MF:C13H10N2O2
MW:226.230702877045
MDL:MFCD00445643
CID:891231
PubChem ID:555268
Update Time:2025-06-07

2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-HYDROXY-5-PHENYLAZOBENZALDEHYDE
    • 2-Hydroxy-5-[(1E)-phenyldiazenyl]benzaldehyde
    • 2-Hydroxy-5-[(E)-phenyldiazenyl]benzaldehyde
    • 5-PHENYLAZOSALICYLALDEHYDE
    • 4-phenyldiazenylsalicylaldehyde
    • 5-phenyldiazenylsalicylaldehyde
    • methyl 2-hydroxy-3-pentenoate
    • TIMTEC-BB SBB001599
    • 5-[(1E)-Phenyldiazenyl]salicylaldehyde
    • 001077
    • CBI-BB ZERO
    • CBI-BB ZERO/001077
    • (3Z)-6-oxo-3-(phenylhydrazono)cyclohexa-1,4-diene-1-carbaldehyde
    • 2-hydroxy-5-(phenylazo)-benzaldehyde
    • (E)-2-hydroxy-5-(phenyl diazenyl)benzaldehyde
    • Benzaldehyde, 2-hydroxy-5-[(1E)-phenylazo]-
    • STK760093
    • 2-hydroxy-5-(phenyldiazenyl)benzaldehyde
    • MFCD00445643
    • EN300-7368667
    • SCHEMBL8018568
    • 2-hydroxy-5-(2-phenyldiazen-1-yl)benzaldehyde
    • BBL023065
    • DA-09973
    • 27147-03-1
    • AKOS030230956
    • (E)-2-Hydroxy-5-(phenyldiazenyl)benzaldehyde
    • 2-hydroxy-5-phenyldiazenylbenzaldehyde
    • SR-01000078213
    • Z56756290
    • 2-hydroxy-5-[(1E)-2-phenyldiazen-1-yl]benzaldehyde
    • SR-01000078213-1
    • 2-hydroxy-5-[(E)-phenylazo]benzaldehyde
    • AKOS001026793
    • ALBB-018665
    • 151726-58-8
    • Benzaldehyde, 2-hydroxy-5-(phenylazo)-
    • 2-HYDROXY-5-PHENYLAZO-BENZALDEHYDE
    • VS-07318
    • 2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde
    • MDL： MFCD00445643
    • Inchi： 1S/C13H10N2O2/c16-9-10-8-12(6-7-13(10)17)15-14-11-4-2-1-3-5-11/h1-9,17H/b15-14+
    • InChI Key： XPVBLJIHHYLHOE-CCEZHUSRSA-N
    • SMILES： OC1=CC=C(C=C1C=O)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.07400
  • Monoisotopic Mass: 226.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 62.02000
  • LogP: 3.62010

2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde Security Information

  • Hazardous Material Identification： Xi

2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-Hydroxy-5-(E)-phenyldiazenylbenzaldehyde Pricemore >>

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